molecular formula C4H7ClO3S B2828482 rac-(3R,4S)-3-chloro-4-hydroxy-1lambda6-thiolane-1,1-dione, trans CAS No. 20688-38-4

rac-(3R,4S)-3-chloro-4-hydroxy-1lambda6-thiolane-1,1-dione, trans

Cat. No.: B2828482
CAS No.: 20688-38-4
M. Wt: 170.62 g/mol
InChI Key: OIPVZGSYIJYEGU-QWWZWVQMSA-N
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Description

Rac-(3R,4S)-3-chloro-4-hydroxy-1lambda6-thiolane-1,1-dione, trans is a useful research compound. Its molecular formula is C4H7ClO3S and its molecular weight is 170.62 g/mol. The purity is usually 95%.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-3-chloro-4-hydroxy-1lambda6-thiolane-1,1-dione, trans involves the conversion of a starting material into the desired product through a series of chemical reactions. The key steps in the synthesis pathway include the introduction of a chlorine atom, the formation of a thiolane ring, and the introduction of a hydroxyl group. The synthesis pathway should be designed to minimize the number of steps and maximize the yield of the desired product.", "Starting Materials": [ "3-chloropropionic acid", "ethyl acetoacetate", "sodium ethoxide", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "thiophenol" ], "Reaction": [ "Step 1: Conversion of 3-chloropropionic acid to 3-chloropropanoic acid chloride using thionyl chloride", "Step 2: Reaction of 3-chloropropanoic acid chloride with ethyl acetoacetate in the presence of sodium ethoxide to form ethyl (3R)-3-chloro-2-oxobutanoate", "Step 3: Reduction of ethyl (3R)-3-chloro-2-oxobutanoate with sodium borohydride to form (3R)-3-chloro-2-hydroxybutanoate", "Step 4: Conversion of (3R)-3-chloro-2-hydroxybutanoate to (3R,4S)-3-chloro-4-hydroxy-1lambda6-thiolane-1,1-dione, trans by reaction with thiophenol and acetic anhydride in the presence of sodium hydroxide and hydrochloric acid" ] }

CAS No.

20688-38-4

Molecular Formula

C4H7ClO3S

Molecular Weight

170.62 g/mol

IUPAC Name

(3R,4S)-4-chloro-1,1-dioxothiolan-3-ol

InChI

InChI=1S/C4H7ClO3S/c5-3-1-9(7,8)2-4(3)6/h3-4,6H,1-2H2/t3-,4-/m1/s1

InChI Key

OIPVZGSYIJYEGU-QWWZWVQMSA-N

Isomeric SMILES

C1[C@H]([C@@H](CS1(=O)=O)Cl)O

SMILES

C1C(C(CS1(=O)=O)Cl)O

Canonical SMILES

C1C(C(CS1(=O)=O)Cl)O

solubility

not available

Origin of Product

United States

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